Comprehensive study of the templating effect on the ZnO nanostructure formation within porous hard membranes†
New Journal of Chemistry Pub Date: 2013-12-10 DOI: 10.1039/C3NJ01135F
Abstract
ZnO nanowires were synthesized by combining the template-assisted method with three different ZnO growth approaches, i.e. sol–gel, aqueous chemical growth, and electrodeposition. We obtained nanostructures of 200, 50, and even 5 nm diameter in porous alumina and ordered mesoporous silica membranes, showing effective filling of the template channels and the formation of oriented ZnO nanostructures.
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